Cas no 2228542-44-5 (N-2-(ethylsulfanyl)ethylhydroxylamine)

• Product Name: N-2-(ethylsulfanyl)ethylhydroxylamine
• CAS No: 2228542-44-5
• MF: C₄H₁₁NOS
• MW: 121.201239824295
• CID: 6406526
• PubChem ID: 153775472
• Update Time: 2025-06-08

N-2-(ethylsulfanyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-2-(ethylsulfanyl)ethylhydroxylamine
• 2228542-44-5
• N-[2-(ethylsulfanyl)ethyl]hydroxylamine
• EN300-1786146

• Inchi： 1S/C4H11NOS/c1-2-7-4-3-5-6/h5-6H,2-4H2,1H3
• InChI Key： IHYMGMCEADNRTF-UHFFFAOYSA-N
• SMILES： S(CC)CCNO

Computed Properties

• Exact Mass: 121.05613515g/mol
• Monoisotopic Mass: 121.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Additional information on N-2-(ethylsulfanyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228542-44-5 and Product Name: N-2-(ethylsulfanyl)ethylhydroxylamine

The compound with the CAS number 2228542-44-5 and the product name N-2-(ethylsulfanyl)ethylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound incorporates an ethylsulfanyl group, which is known for its ability to enhance solubility and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage sulfur-containing functional groups to improve drug efficacy and bioavailability. The N-2-(ethylsulfanyl)ethylhydroxylamine molecule exemplifies this trend, as it combines the hydroxylamine moiety with an ethylsulfanyl substituent. This combination not only enhances its chemical versatility but also opens up possibilities for its use in synthesizing complex biomolecules and therapeutic agents.

One of the most compelling aspects of this compound is its potential role in drug development. The presence of the hydroxylamine group suggests that it may serve as a precursor or intermediate in the synthesis of more complex pharmaceuticals. Hydroxylamine derivatives are well-documented for their involvement in various biological pathways, including oxidation-reduction reactions and signal transduction processes. Consequently, compounds like N-2-(ethylsulfanyl)ethylhydroxylamine could be instrumental in developing new treatments for a range of diseases.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to interact with biological targets in unique ways. The ethylsulfanyl group, in particular, has been shown to improve the metabolic stability and pharmacokinetic properties of drugs. This makes N-2-(ethylsulfanyl)ethylhydroxylamine an attractive candidate for further investigation into its potential as a pharmacophore or as a building block for more sophisticated molecular architectures.

The compound’s chemical properties also make it suitable for use in material science applications. For instance, its ability to form stable complexes with metal ions could be exploited in catalytic processes or as part of functional materials designed for specific industrial applications. The versatility of N-2-(ethylsulfanyl)ethylhydroxylamine underscores its significance not only in pharmaceutical research but also in broader chemical innovation.

From an academic perspective, the study of compounds like N-2-(ethylsulfanyl)ethylhydroxylamine contributes to our understanding of molecular interactions at a fundamental level. Researchers are increasingly interested in how structural modifications can influence biological activity, and this compound provides a rich area for exploration. Its synthesis and characterization can offer insights into reaction mechanisms and provide data that can inform future drug design strategies.

The synthesis of N-2-(ethylsulfanyl)ethylhydroxylamine involves intricate organic transformations that highlight the skill and precision required in modern chemical synthesis. Advanced techniques such as nucleophilic substitution reactions and protecting group strategies are employed to ensure high yields and purity. These synthetic methodologies are critical not only for producing sufficient quantities of the compound for research purposes but also for developing scalable processes that could eventually lead to industrial production.

In conclusion, the compound with CAS No. 2228542-44-5, known as N-2-(ethylsulfanyl)ethylhydroxylamine, represents a promising area of research with significant implications for both pharmaceutical science and material chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for researchers aiming to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex challenges across multiple disciplines.